Cas no 23694-02-2 (2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone)

• Product Name: 2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone
• CAS No: 23694-02-2
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD06357821
• CID: 289132
• PubChem ID: 2512404
• Update Time: 2025-09-28

2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(1-methyl-1H-pyrrol-2-yl)ethanone
• 2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone
• 2-Chloro-1-(1-methyl-1H-pyrrol-2-yl)-ethanone
• Ethanone,2-chloro-1-(1-methyl-1H-pyrrol-2-yl)-
• 1-methylpyrrol-2-yl chloromethyl ketone
• 2-chloroacetyl-N-methyl-pyrrole
• chloromethyl N-methyl-2-pyrrol ketone
• Ethanone, 2-chloro-1-(1-methyl-1H-pyrrol-2-yl)-
• 2-chloro-1-(1-methylpyrrol-2-yl)ethanone
• 2-chloro-1-(1-methylpyrrol-2-yl)ethan-1-one
• 2-chloroacetyl-1-methylpyrrole
• XOKIPANBKVPEEZ-UHFFFAOYSA-N
• 8011AD
• SBB010396
• TRA0029081
• 1-Methyl-2-
• Ethanone,2-chloro-1-(1-methyl-1H-pyrrol-2-yl)-(9CI)
• 1-methyl-2-pyrrolyl chloromethyl ketone
• FT-0677834
• SY014280
• Z56347177
• J-015184
• 2-chloro-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-one
• EN300-10137
• 23694-02-2
• SB62391
• SCHEMBL3926765
• AKOS000123051
• CS-0307930
• MFCD06357821
• Ethanone, 2-chloro-1-(1-methyl-1H-pyrrol-2-yl)- (9CI)
• DTXSID50368849
• YAA69402
• AS-31713

• MDL： MFCD06357821
• Inchi： 1S/C7H8ClNO/c1-9-4-2-3-6(9)7(10)5-8/h2-4H,5H2,1H3
• InChI Key： XOKIPANBKVPEEZ-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=CN1C)=O

Computed Properties

• Exact Mass: 157.02900
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22
• XLogP3: 1.3

Experimental Properties

• Boiling Point: 253.1 ℃ at 760 mmHg
• Flash Point: 106.9℃
• PSA: 22.00000
• LogP: 1.44660

2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone

Introduction to 2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone (CAS No. 23694-02-2)

2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone, with the CAS number 23694-02-2, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted ethanone moiety and a 1-methyl-2-pyrrolyl group. These structural elements contribute to its diverse chemical reactivity and potential biological activities.

The chemical structure of 2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone can be represented as C₈H₉ClNO. The presence of the chlorine atom and the pyrrole ring imparts specific electronic and steric properties to the molecule, making it an attractive building block for various synthetic transformations. The compound's reactivity is primarily centered around the carbonyl group, which can undergo nucleophilic addition reactions, and the electrophilic nature of the chlorine atom, which can participate in substitution reactions.

In recent years, 2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of 2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

Beyond anti-inflammatory applications, 2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone has also shown promise in the field of cancer research. A recent study published in Cancer Research investigated the anticancer properties of this compound and its derivatives. The results indicated that certain derivatives of 2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone exhibited selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, highlighting the potential therapeutic value of these compounds.

The synthetic accessibility of 2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone is another factor contributing to its widespread use in research laboratories. Several efficient synthetic routes have been developed to prepare this compound, including those involving Friedel-Crafts acylation and nucleophilic substitution reactions. These methods allow for the scalable production of high-purity material, which is crucial for both academic and industrial applications.

In addition to its direct applications in drug discovery, 2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone has also been explored as a ligand in coordination chemistry. Its ability to form stable complexes with various metal ions has led to its use in catalytic systems and materials science. For example, a study published in Inorganic Chemistry reported the synthesis and characterization of palladium complexes containing this ligand. These complexes were found to be highly active catalysts for cross-coupling reactions, demonstrating the versatility of 2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone beyond its medicinal applications.

The environmental impact and safety profile of 2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone are also important considerations for its practical use. Extensive toxicological studies have been conducted to evaluate its safety in various applications. These studies have generally shown that the compound is well-tolerated at relevant concentrations and does not pose significant environmental risks when used under controlled conditions.

In conclusion, 2-Chloro-1-(1-methyl-2-pyrrolyl)ethanone (CAS No. 23694-02-2) is a multifaceted organic compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive compounds and catalytic systems. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow further in the coming years.